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Compound of Interest

Compound Name: Tributyltin isocyanate

CAS No.: 681-99-2

Cat. No.: B1605259

Get Quote

Executive Summary
Tributyltin isocyanate (TBT-NCO, CAS 681-99-2) is a versatile organotin reagent primarily

utilized in the synthesis of carbamates and as a catalyst in polyurethane formation. Unlike

simple organic isocyanates, TBT-NCO exhibits complex structural dynamics, existing as a

coordination polymer in the solid state and a monomer in solution. This guide provides a deep-

dive analysis of its thermal stability, delineating the boundaries between its phase transition

(melting), volatilization (boiling), and irreversible decomposition.

Key Technical Insight: The thermal stability of TBT-NCO is governed by the lability of the Sn-N

bond. While the cumulative butyl groups provide steric protection, the electrophilic nature of the

tin center makes the compound susceptible to moisture-induced hydrolysis, which is often

mistaken for thermal degradation in non-anhydrous environments.

Physicochemical Profile
The following data establishes the baseline for handling and experimental design. Note the

high boiling point relative to organic isocyanates, attributed to the heavy tin atom and

intermolecular coordination.
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Property Value Context

Formula Organotin(IV) derivative

Molecular Weight 331.08 g/mol
High MW compared to organic

analogs

Appearance Colorless to pale yellow liquid
Solidifies at low temps (MP ~

-45°C to solid waxy phase)

Boiling Point 297 °C (lit.)[1]
Stable distillation possible

under high vacuum

Density 1.203 g/mL at 25 °C Denser than water

Refractive Index 1.489 Useful for purity checks

Solubility
Soluble in organic solvents

(THF, DCM)
Hydrolyzes in water

IR Signature

Shifted vs. organic NCO

(~2270 cm⁻¹) due to Sn

coordination

Structural Dynamics & Thermal Stability
Mechanisms
The Coordination Polymer Phenomenon
A critical "Expertise" insight for researchers is the structural duality of TBT-NCO.

Solid State: The nitrogen atom of the isocyanate group acts as a bridging ligand between tin

centers, forming a pentacoordinate 1D coordination polymer. This increases the melting point

and stability compared to a purely monomeric theoretical model.

Liquid/Solution State: Upon heating or dissolution in donor solvents (like THF), the

coordination bridges break, yielding monomeric tetrahedral

.
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Thermal Degradation Pathways
Thermal instability in TBT-NCO manifests through two primary mechanisms:

Hydrolysis (Moisture-Driven): Even trace moisture at elevated temperatures causes rapid

cleavage of the Sn-N bond, yielding Tributyltin Oxide (TBTO) and Cyanuric Acid/Urea

derivatives. This is the most common failure mode in "thermal" studies that lack rigorous

atmosphere control.

Disproportionation (Pyrolytic): At temperatures approaching the boiling point (>250°C), the

compound can undergo redistribution reactions, scrambling the butyl ligands to form

Dibutyltin diisocyanate and Tetrabutyltin.

Visualization: Structural Phase Transition & Degradation
The following diagram illustrates the transition from the stable coordination polymer to the

reactive monomer and subsequent degradation pathways.
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Figure 1: Structural evolution of Tributyltin Isocyanate from solid coordination polymer to

reactive monomer and potential degradation routes.

Experimental Analysis Protocol
To accurately assess the thermal stability of TBT-NCO without artifacts from hydrolysis, the

following self-validating protocol is recommended. This workflow integrates TGA

(Thermogravimetric Analysis) with FT-IR validation.
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Pre-Validation: FT-IR Integrity Check
Before heating, confirm the sample has not already hydrolyzed (which would show broad OH

bands).

Target Peak: Strong absorption at 2220–2250 cm⁻¹ (Asymmetric NCO stretch).

Contamination Flag: Appearance of peaks at 3300–3500 cm⁻¹ indicates N-H (urea

formation) or O-H (hydrolysis), necessitating repurification.

TGA/DSC Methodology
Objective: Determine the onset of weight loss (evaporation vs. decomposition) under inert

conditions.

Parameter Setting/Requirement Rationale

Instrument TGA/DSC (Simultaneous)
Correlate mass loss with heat

flow (endo/exothermic).

Pan Type

Alumina or Platinum,

Hermetically Sealed with

pinhole

Prevents premature

evaporation; excludes ambient

moisture.

Atmosphere
Dry Nitrogen or Argon (Flow:

50 mL/min)

Critical: Oxygen/Moisture will

alter the decomposition onset.

Ramp Rate 10 °C/min
Standard rate to minimize

thermal lag.

Range 25 °C to 400 °C
Covers melting, boiling, and

pyrolysis.

Data Interpretation[2][3][4]
Event A (Transition): Small endothermic peak near MP (if starting solid). No mass loss.

Event B (Volatilization): Smooth mass loss starting ~150°C (vapor pressure dependent)

accelerating toward BP (297°C).
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Event C (Decomposition): Sharp, irregular mass loss or exothermic events >300°C indicate

ligand scrambling or Sn-N bond scission.

Applications in Synthesis & Drug Development
While TBT-NCO is rarely a drug active itself due to organotin toxicity, it is a high-value reagent

for generating carbamate linkages under mild conditions.

Carbamate Synthesis Workflow
TBT-NCO reacts with alcohols to form tributyltin carbamates. These intermediates can be used

to transfer the carbamate group or protect alcohols.

Alcohol (R-OH)
+ TBT-NCO

Intermediate:
Tributyltin Carbamate

(R-O-C(O)-NH-SnBu3)

 Mild Heat (60°C)
Solvent: THF

Target Carbamate
(R-O-C(O)-NH2)

 Hydrolysis / Workup

Byproduct:
Tributyltin Species

 Cleavage

Click to download full resolution via product page

Figure 2: Synthetic pathway for carbamate generation using TBT-NCO.

Handling & Safety (Crucial)
Hazard Classification:

Acute Toxicity (Oral/Dermal): Category 3 (Toxic).

Environmental: Acute Aquatic Toxicity Category 1 (Marine Pollutant).
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Operational Mandates:

Double Gloving: Organotins penetrate standard nitrile gloves over time. Use Silver Shield®

or laminate gloves for prolonged handling.

Quenching: Do not dispose of active TBT-NCO down drains. Quench with aqueous NaOH to

convert to TBTO, then adsorb onto silica for solid hazardous waste disposal.

Decontamination: Glassware should be soaked in a base bath (ethanolic KOH) to strip

organotin residues before washing.

References
PubChem. (n.d.). Tributyltin isocyanate (Compound).[2][3][4] National Library of Medicine.

Retrieved October 26, 2023, from [Link]

Söhnel, T., Devendra, R., & Edmonds, N. R. (2014). Interaction between trialkyltin alkoxide

and phenyl isocyanate in the formation of tin carbamate: A computational and experimental

study. Journal of Molecular Catalysis A: Chemical. Retrieved from [Link]

Ratier, M., Khatmi, D. E., & Duboudin, J. G. (1990). Tin-substituted carbamate catalysis of

the phenyl isocyanate/t-butyl alcohol reaction. Applied Organometallic Chemistry. Retrieved

from [Link]

American Elements. (n.d.). Tributyltin Isocyanate Properties and Safety. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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